BE“GHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Safety Profile of 1,7-Heptanediol:
An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,7-Heptanediol

Cat. No.: B042083

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 1,7-Heptanediol (CAS No. 629-30-1). The information is compiled and
presented to meet the needs of laboratory and drug development professionals, with a focus
on data clarity, experimental context, and procedural visualization.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. The following table summarizes the key quantitative data for 1,7-
Heptanediol.
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Property Value

Molecular Formula C7H1602

Molecular Weight 132.20 g/mol

Appearance Clear, colorless to light yellow, viscous liquid
Odor Odorless

Melting Point 17-19 °C (62.6-66.2 °F)

Boiling Point 259 °C (498.2 °F) at 760 mmHg

Flash Point > 110 °C (> 230 °F)

Density 0.951 g/mL at 25 °C

Solubility Soluble in water

Toxicological Data Summary

Based on available Safety Data Sheets (SDS), 1,7-Heptanediol has not undergone extensive
toxicological testing, or such data is not readily available in the public domain. The table below
reflects the current status of toxicological information.
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Toxicological Endpoint Data

Acute Oral Toxicity No data available
Acute Dermal Toxicity No data available
Acute Inhalation Toxicity No data available

) ) o No data available; not expected to be a skin
Skin Corrosion/Irritation ritant
irritan

Serious Eye Damage/Irritation No data available; may cause eye irritation[1]
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Note: The absence of data does not imply that the substance is harmless. Standard
precautions for handling laboratory chemicals should always be observed.

Handling Precautions and Personal Protective
Equipment (PPE)

Given the limited toxicological data, a cautious approach to handling 1,7-Heptanediol is
recommended. The following logical workflow outlines the essential handling precautions.
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Risk Assessment

Review SDS

Identify Potential Hazards
Determine Scale of Work

Engineering Coélrols
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Personal Protective Equipment (PPE)
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Safe Handling Practices

Avoid contact with skin and eyes

Do not ingest or inhale

geep away from incompatible materials (strong oxidizing agents, acid chlorides, acid anhydnde§
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Caption: Logical workflow for handling 1,7-Heptanediol.
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Engineering Controls

o Ventilation: Work in a well-ventilated area. For procedures that may generate aerosols or
when using large quantities, a fume hood is recommended.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][2]

» Skin Protection: Wear a lab coat and compatible chemical-resistant gloves (e.g., nitrile
rubber).[2][3]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[2]

Hygiene Measures

e Handle in accordance with good industrial hygiene and safety practices.[2] Wash hands
thoroughly after handling.

Storage and Disposal

» Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[3] Keep away
from incompatible materials such as strong oxidizing agents, acid chlorides, and acid
anhydrides.[2]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[2]

Experimental Protocols for Safety Assessment

While specific experimental data for 1,7-Heptanediol is scarce, the following sections detail the
standardized OECD protocols that would be employed to assess its toxicological profile.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
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This test is designed to determine the potential of a substance to cause reversible skin irritation
or irreversible corrosion.

Healthy young adult albino rabbit
~24h prior: clip fur from dorsal area

Apply 0.5 mL of 1,7-Heptanediol to a small area of skin (~6 cm?)
Cover with a gauze patch
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Caption: Experimental workflow for an acute dermal irritation study.

Methodology:
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» Animal Model: A single healthy young adult albino rabbit is typically used for the initial test.

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the animal
is clipped.

o Application: 0.5 mL of 1,7-Heptanediol is applied to a small area of the skin (approximately
6 cm?) and covered with a gauze patch. An untreated area of the skin serves as a control.

e Exposure: The exposure period is 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is observed for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal.
Observations may continue for up to 14 days to assess the reversibility of any effects.

e Scoring: The reactions are scored using a standardized system (e.g., the Draize scale).

» Classification: Based on the scores, the substance is classified for its skin irritation potential.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eye.
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Caption: Experimental workflow for an acute eye irritation study.

Methodology:

e Animal Model: Healthy young adult albino rabbits are used.

e Procedure: A single dose of the test substance (0.1 mL for liquids) is applied into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
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control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree
of eye irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

o Reversibility: The observation period can be extended up to 21 days to determine the
reversibility of the observed effects.

o Classification: The substance is classified based on the severity and reversibility of the
ocular lesions.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

This method is used to assess the acute oral toxicity of a substance.
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Caption: Experimental workflow for an acute oral toxicity study.

Methodology:

« Animal Model: Typically, rats of a single sex (usually females) are used.

e Dosing: The substance is administered orally by gavage at one of the defined dose levels (5,
50, 300, or 2000 mg/kg body weight). A sighting study may be performed to determine the
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appropriate starting dose.

e Procedure: A stepwise procedure is used where a group of animals is dosed at a specific
level. The outcome of this group determines the dose for the next group (higher or lower).

o Observation: Animals are observed for a period of at least 14 days for signs of toxicity and
mortality.

o Data Collection: Clinical signs, body weight changes, and mortality are recorded. A gross
necropsy is performed on all animals at the end of the study.

o Classification: The substance is classified based on the observed toxicity and mortality at the
different dose levels.

Conclusion

While 1,7-Heptanediol is a valuable compound in various research and development
applications, the publicly available safety data is limited. Therefore, it is imperative that
researchers, scientists, and drug development professionals handle this chemical with a high
degree of caution, adhering to the handling and PPE recommendations outlined in this guide.
The provided experimental protocols, based on OECD guidelines, offer a framework for any
future toxicological assessments that may be required to fill the existing data gaps and ensure
a more complete safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safety Profile of 1,7-Heptanediol: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042083#1-7-heptanediol-safety-data-sheet-sds-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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